Cas no 594836-56-3 (4-Pyrimidinecarbonitrile, 2-ethenyl-)

• Product Name: 4-Pyrimidinecarbonitrile, 2-ethenyl-
• CAS No: 594836-56-3
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 877762
• Update Time: 2026-04-29

4-Pyrimidinecarbonitrile, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 2-ethenyl- (9CI)
• 4-Pyrimidinecarbonitrile, 2-ethenyl-

• Inchi： 1S/C7H5N3/c1-2-7-9-4-3-6(5-8)10-7/h2-4H,1H2
• InChI Key： KRZWLANEGJCLQN-UHFFFAOYSA-N
• SMILES： N1=C(C#N)C([H])=C([H])N=C1C([H])=C([H])[H]

Computed Properties

• Exact Mass: 131.048
• Monoisotopic Mass: 131.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.6